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Compound of Interest

Compound Name: Benzofuranylpropylaminopentane

Cat. No.: B13394042

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of (-)-1-(Benzofuran-2-yl)-2-propylaminopentane
(BPAP) and its selectivity for the serotonin transporter (SERT) in relation to other monoamine
reuptake inhibitors and monoamine oxidase inhibitors (MAOIs). The following sections present
guantitative data on binding affinities, detailed experimental methodologies, and visual
representations of the underlying mechanisms and comparative selectivities.

Quantitative Comparison of Monoamine Transporter
Affinity

The following table summarizes the in vitro binding affinities (Ki in nM) and reuptake inhibition
(IC50 in nM) of BPAP and a selection of other monoamine-acting agents for the serotonin
(SERT), dopamine (DAT), and norepinephrine (NET) transporters. A lower value indicates a
higher affinity or potency.
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SERT/DA  SERTINE
SERT DAT NET
Compoun . ) . T
Class (Ki/IC50, (Ki/IC50, (Ki/IC50, . .
d Selectivit  Selectivit
nM) nM) nM) . .
y Ratio y Ratio
638/
BPAP MAE/MRI 16/ 42[1] 211/52[1] 0.025 0.33
640[1]
Sertraline SSRI 0.29[1] 25[1] 420[1] 86.2 1448.3
Fluoxetine SSRI ~10 >1000 ~1000 >100 ~100
Paroxetine SSRI ~1 >1000 ~100 >1000 ~100
Venlafaxin
SNRI 82[2] 7647[2] 2480[2] 93.3 30.2
e
Amitriptylin
TCA ~4 ~3200 ~45 800 11.25
e
Imipramine  TCA ~1 ~6800 ~37 6800 37
Cocaine SNDRI 740[3] 230[3] 480[3] 0.31 0.65
Selegiline MAO-B | - - - -
Moclobemi
MAO-A | - - - -
de

Note: '-' indicates that the primary mechanism of action is not transporter inhibition, and thus

comparable Ki/IC50 values for transporters are not the primary measure of their activity.

Selectivity ratios are calculated as Ki(DAT)/Ki(SERT) and Ki(NET)/Ki(SERT).

Mechanisms of Action: A Comparative Overview

BPAP exhibits a dual mechanism of action. At lower, physiologically relevant concentrations, it

acts as a Monoamine Activity Enhancer (MAE), potentiating the impulse-dependent release of

neurotransmitters. At higher concentrations, it functions as a Monoamine Reuptake Inhibitor

(MRI). This is distinct from traditional antidepressants, which primarily act as reuptake inhibitors

or enzyme inhibitors.
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Figure 1. Comparative mechanisms of action.
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The diagram above illustrates the distinct primary mechanisms of BPAP as a monoamine
activity enhancer, conventional reuptake inhibitors (SSRIs, SNRIs, TCAs), and monoamine
oxidase inhibitors (MAOIS).

Comparative Selectivity Profile

BPAP's selectivity for the serotonin transporter is notably lower than that of classic SSRIs. The
following diagram visualizes the comparative selectivity of BPAP and other compounds for
SERT, DAT, and NET based on their binding affinities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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